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Compound of Interest

Compound Name: Ianthelliformisamine A TFA

CAS No.: 1643593-28-5

Cat. No.: B608035

Get Quote

Executive Summary
Ianthelliformisamine A is a bioactive marine alkaloid originally isolated from the sponge

Suberea ianthelliformis (formerly Ianthella sp.). Chemically, it is a conjugate of a brominated

tyrosine derivative and the polyamine spermine. It is most commonly supplied and utilized in

research as the Trifluoroacetate (TFA) salt due to the purification methods (HPLC with TFA

modifiers) used to isolate the cationic polyamine.

Key Characteristics:

Chemical Class: Bromotyrosine-derived polyamine alkaloid.

Core Scaffold: (E)-3,5-dibromo-4-methoxycinnamic acid linked to spermine.

Primary Application: Antibiotic enhancer (adjuvant) for resistant Gram-negative bacteria (e.g.,

Pseudomonas aeruginosa).[1]

Stereochemistry: Achiral (excluding alkene geometry).
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Chemical Structure Elucidation
Molecular Identity
Ianthelliformisamine A is the mono-amide formed between (E)-3-(3,5-dibromo-4-

methoxyphenyl)acrylic acid and spermine.

Property Data

IUPAC Name

(E)-N-(3-((4-((3-

aminopropyl)amino)butyl)amino)propyl)-3-(3,5-

dibromo-4-methoxyphenyl)acrylamide

Free Base Formula

TFA Salt Formula
(Typically

)

Molecular Weight 520.31 g/mol (Free Base)

Appearance White solid or stable brown gum (as TFA salt)

Structural Connectivity
The molecule consists of two distinct domains:

The Headgroup: A 3,5-dibromo-4-methoxycinnamoyl moiety. This lipophilic headgroup is

responsible for membrane insertion and affinity.

The Tail: A spermine chain (

-triprotonated in the TFA salt form). The polyamine tail provides cationic charge at
physiological pH, facilitating interaction with negatively charged bacterial membranes.

Structural Diagram (Graphviz)
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Caption: Modular connectivity of Ianthelliformisamine A, highlighting the lipophilic headgroup

and hydrophilic polyamine tail.

Spectroscopic Signature (NMR Data)
The structure is validated by characteristic

NMR signals (in

or

).

Aromatic Region: A singlet integrating to 2H (

ppm) confirms the symmetric 1,3,4,5-tetrasubstituted benzene ring.

Alkene Region: Two doublets with a large coupling constant (

Hz), confirming the (E)-configuration of the double bond.

Polyamine Region:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b608035/docs?utm_src=pdf-body-img#ianthelliformisamine-a-tfa-chemical-structure-and-stereochemistry-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


A multiplet (

ppm, 12H) corresponding to the six methylene groups adjacent to nitrogen atoms.

Multiplets (

ppm, 8H) corresponding to the central methylene groups of the propyl and butyl chains.

This integration pattern (12H adjacent to N) is specific to spermine; spermidine would

show only 8H in this region.

Stereochemistry
Absolute Configuration

Chirality: Ianthelliformisamine A is achiral.

The spermine backbone is symmetric and lacks stereocenters.

The headgroup is planar.[2]

Therefore, no optical rotation (

) is observed, and no chiral resolution is required during synthesis.

Geometric Isomerism[5]
Alkene Geometry: The double bond in the cinnamoyl linker exists strictly in the (E)-

configuration (trans).

This is confirmed by the

coupling constant of ~16 Hz.

The (Z)-isomer is not observed naturally but can be formed via photo-isomerization;

however, the bioactive natural product is the (E)-isomer.

Synthesis & Derivatization
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The synthesis of Ianthelliformisamine A TFA is straightforward and modular, allowing for the

generation of high-purity material for biological testing.

Synthetic Protocol
Headgroup Preparation:

Starting Material: 3,5-dibromo-4-hydroxybenzaldehyde.

Methylation: Reaction with MeI/K2CO3 to form 3,5-dibromo-4-methoxybenzaldehyde.

Wittig Reaction: Reaction with (ethoxycarbonylmethylene)triphenylphosphorane yields the

ethyl ester of the cinnamic acid (exclusively E-isomer).

Hydrolysis: LiOH hydrolysis affords (E)-3-(3,5-dibromo-4-methoxyphenyl)acrylic acid.

Coupling:

Activation: The acid is activated using NHS (N-hydroxysuccinimide) and EDC, or HATU.

Amidation: The activated ester is reacted with excess spermine (to favor mono-acylation

over bis-acylation).

Purification: The crude mixture is purified via preparative RP-HPLC using a

water/acetonitrile gradient with 0.1% Trifluoroacetic Acid (TFA).[3]

Salt Formation:

Lyophilization of the HPLC fractions yields Ianthelliformisamine A as the TFA salt.

Handling the TFA Salt
Solubility: Highly soluble in water, methanol, and DMSO due to the polycationic nature.

Stability: Stable as a solid or in DMSO solution at -20°C for months. Avoid repeated freeze-

thaw cycles.

Stoichiometry: The free amines in the spermine tail are protonated. Expect a stoichiometry of

roughly 3 TFA molecules per Ianthelliformisamine A molecule.
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Pharmacological Profile[1][7][8]
Mechanism of Action
Ianthelliformisamine A acts as an antibiotic enhancer (adjuvant) rather than a direct antibiotic. It

potentiates the activity of conventional antibiotics (like doxycycline and ciprofloxacin) against

resistant Gram-negative bacteria.

Membrane Permeabilization: The amphiphilic structure allows the lipophilic head to insert

into the bacterial outer membrane, while the cationic tail disrupts the packing of

lipopolysaccharides (LPS). This increases membrane permeability, allowing other antibiotics

to enter the cell.

Efflux Pump Inhibition: Evidence suggests it may interfere with RND-type efflux pumps,

preventing the expulsion of antibiotics.

Biological Data
Target Organism Activity Type Metric

Pseudomonas aeruginosa Biofilm Inhibition MIC ~ 35-50 µM

Staphylococcus aureus Bactericidal IC50 ~ 6.8 µM

P. aeruginosa (MDR) Potentiation
Restores Doxycycline

sensitivity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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